N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine

• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine
• InChI: InChI=1S/C10H13N5/c1-8-9(6-14-15(8)2)5-13-10-7-11-3-4-12-10/h3-4,6-7H,5H2,1-2H3,(H,12,13)
• InChI Key: JQIXONGJVMOBGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNC2=NC=CN=C2
• Molecular Formula: C10H13N5
• Molecular Weight: 203.24 g/mol

Description

N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine, also known as DMPP, is a compound used in scientific research for its potential applications in the field of medicine. DMPP is a pyrazine derivative that has been shown to have significant effects on biological systems, making it a promising candidate for further study.

Mechanism of Action

N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine has been shown to act on a variety of biological systems, including the immune system, the nervous system, and the cardiovascular system. Its mechanism of action is not fully understood, but it is believed to act through the modulation of various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of inflammation, and the protection of neurons from oxidative stress. N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine has also been shown to have cardioprotective effects, reducing the risk of heart disease.

Advantages and Limitations for Lab Experiments

One advantage of N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine is its relatively low toxicity, making it a safe compound for use in laboratory experiments. However, its solubility in aqueous solutions is limited, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are numerous future directions for research on N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine, including further studies on its mechanism of action and its potential therapeutic applications. One area of interest is the development of N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine analogs with improved solubility and bioavailability, which could increase its potential as a therapeutic agent. Additionally, further studies on the effects of N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine on various biological systems could provide valuable insights into its potential applications in the treatment of disease.

Synthesis Methods

N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine can be synthesized using a variety of methods, including the reaction of 2-aminopyrazine with 1,5-dimethyl-4-(chloromethyl)pyrazole. This reaction yields N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine as a yellow crystalline solid, which can be purified using standard laboratory techniques.

Scientific Research Applications

N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine has been the subject of numerous scientific studies due to its potential applications in the field of medicine. One area of interest is its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. N-[(1,5-dimethylpyrazol-4-yl)methyl]pyrazin-2-amine has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties, making it a promising candidate for further study.